Cas no 2228747-92-8 (3-(3-amino-3-methylbutyl)-N,N-dimethylpyridin-2-amine)

• Product Name: 3-(3-amino-3-methylbutyl)-N,N-dimethylpyridin-2-amine
• CAS No: 2228747-92-8
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 6583589
• PubChem ID: 165975913
• Update Time: 2025-05-21

3-(3-amino-3-methylbutyl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-3-methylbutyl)-N,N-dimethylpyridin-2-amine
• 2228747-92-8
• EN300-1742462

• Inchi： 1S/C12H21N3/c1-12(2,13)8-7-10-6-5-9-14-11(10)15(3)4/h5-6,9H,7-8,13H2,1-4H3
• InChI Key： KEXCAGUDKIEDEW-UHFFFAOYSA-N
• SMILES： NC(C)(C)CCC1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(3-amino-3-methylbutyl)-N,N-dimethylpyridin-2-amine

Comprehensive Overview of 3-(3-amino-3-methylbutyl)-N,N-dimethylpyridin-2-amine (CAS No. 2228747-92-8)

The compound 3-(3-amino-3-methylbutyl)-N,N-dimethylpyridin-2-amine (CAS No. 2228747-92-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including an amino-methylbutyl side chain and a dimethylpyridin-2-amine core, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate molecular interactions.

In recent years, the demand for custom synthesis and high-purity intermediates like 3-(3-amino-3-methylbutyl)-N,N-dimethylpyridin-2-amine has surged, driven by advancements in precision medicine and targeted therapy. The compound's CAS No. 2228747-92-8 is frequently searched in academic databases and commercial catalogs, reflecting its relevance in small-molecule drug development. Its structural versatility allows for modifications that can enhance binding affinity or solubility, making it a valuable tool for medicinal chemists.

From an industrial perspective, 3-(3-amino-3-methylbutyl)-N,N-dimethylpyridin-2-amine is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly routes to produce such intermediates, aligning with global trends toward carbon footprint reduction. Analytical techniques like HPLC and NMR are routinely employed to ensure the compound's purity, a critical factor for its use in high-throughput screening.

The compound's mechanism of action and potential pharmacological effects are subjects of ongoing research. For instance, its pyridine moiety is known to participate in hydrogen bonding and π-stacking interactions, which are pivotal in protein-ligand binding. These properties make CAS No. 2228747-92-8 a candidate for studying enzyme inhibition or receptor modulation, particularly in neurological and metabolic disorders.

In summary, 3-(3-amino-3-methylbutyl)-N,N-dimethylpyridin-2-amine represents a promising scaffold in modern chemistry. Its applications span from drug design to material innovation, with its CAS No. 2228747-92-8 serving as a key identifier for researchers and suppliers alike. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and industrial chemistry.